Cas no 72614-91-6 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, triphenylmethylester (9CI))

• Product Name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, triphenylmethylester (9CI)
• CAS No: 72614-91-6
• MF: C₃₃H₃₄N₂O₄S
• MW: 554.699067592621
• CID: 564594
• PubChem ID: 3055594
• Update Time: 2025-04-19

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, triphenylmethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, triphenylmethylester (9CI)
• trityl 3-(2-acetamidoethylsulfanyl)-7-oxo-6-propan-2-yl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• 72614-91-6
• Antibiotic PS 6 trityl ester
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethyl)thio)-6-(1-methylethyl)-7-oxo-, triphenylmethyl ester
• N-[2-({7-Oxo-6-(propan-2-yl)-2-[(triphenylmethoxy)carbonyl]-1-azabicyclo[3.2.0]hept-2-en-3-yl}sulfanyl)ethyl]ethanimidic acid
• DTXSID10993474

• Inchi： 1S/C33H34N2O4S/c1-22(2)29-27-21-28(40-20-19-34-23(3)36)30(35(27)31(29)37)32(38)39-33(24-13-7-4-8-14-24,25-15-9-5-10-16-25)26-17-11-6-12-18-26/h4-18,22,27,29H,19-21H2,1-3H3,(H,34,36)
• InChI Key： HUZLMMXJPYUKJE-UHFFFAOYSA-N
• SMILES： S(CCNC(C)=O)C1=C(C(=O)OC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N2C(C(C(C)C)C2C1)=O

Computed Properties

• Exact Mass: 554.22412
• Monoisotopic Mass: 554.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 736.3°C at 760 mmHg
• Flash Point: 399.1°C
• Refractive Index: 1.65
• PSA: 75.71